Cas no 126-18-1 (Smilagenin)

• Product Name: Smilagenin
• CAS No: 126-18-1
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 144130
• Update Time: 2025-08-05

Smilagenin Chemical and Physical Properties

Names and Identifiers

• Spirostan-3-ol, (3b,5b,25R)-
• (25R)-Spirostan-3.β.-ol
• SMILAGENIN
• SMILAGENIN(RG) PrintBack
• (25R)-5beta-spirostan-3beta-ol
• (25R)-SPIROSTAN-3BETA-OL
• 25R,5BETA-SPIROSTAN-3BETA-OL
• ESMILAGENIN
• ISOSARSAPOGENIN
• ISOSARSAPOGENINE
• ISOSARSASAPOGENIN
• Nsc93747
• (25r)-spirostan-3β-ol
• (3β,5β,25R)-Spirostan-3-ol
• Smilagenin

• Inchi： 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18-,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： GMBQZIIUCVWOCD-UQHLGXRBSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 416.32900

Experimental Properties

• Density: 1.0362 (rough estimate)
• Melting Point: ~185 °C
• Boiling Point: 474.91°C (rough estimate)
• Refractive Index: 1.4700 (estimate)
• PSA: 38.69000
• LogP: 5.79380
• Specific Rotation: D25 -69° (c = 0.5 in chloroform)

Smilagenin Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Smilagenin

Professional Introduction to Compound CAS No. 126-18-1 and Product Name: Smilagenin

Compound CAS No. 126-18-1 is a naturally occurring triterpenoid saponin, widely recognized for its significant biological activities. Among its various applications, one of the most notable is its presence in the plant Smilax glabra, where it is commonly referred to as Smilagenin. This compound has garnered considerable attention in the field of chemomedicine due to its multifaceted pharmacological properties. The structural complexity of Smilagenin, characterized by its glycosidic linkage and steroidal backbone, contributes to its unique interaction with biological targets, making it a subject of extensive research.

The chemical structure of CAS No. 126-18-1, specifically Smilagenin, consists of a tetracyclic triterpenoid skeleton with a β-D-glucopyranosyl moiety attached at the C-3 position. This configuration imparts upon it the ability to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Recent studies have highlighted the potential of Smilagenin in modulating immune responses, which has opened new avenues in immunomodulatory therapy.

In the realm of oncology, Smilagenin has been studied for its ability to induce apoptosis in various cancer cell lines. Mechanistic studies have demonstrated that Smilagenin can activate caspase-dependent and caspase-independent pathways, leading to the programmed death of tumor cells. Furthermore, its ability to inhibit the proliferation of cancer cells by disrupting microtubule formation has been documented in several preclinical trials. These findings position Smilagenin as a promising candidate for further development into an anticancer therapeutic agent.

Beyond its role in cancer research, Smilagenin has also shown promise in addressing inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Studies have indicated that Smilagenin can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting key signaling pathways like NF-κB. This anti-inflammatory action makes Smilagenin a potential therapeutic option for conditions characterized by excessive inflammation.

The antioxidant properties of CAS No. 126-18-1, particularly those attributed to Smilagenin, are another area of active investigation. Oxidative stress plays a crucial role in the pathogenesis of numerous diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease. Research has shown that Smilagenin can scavenge free radicals and protect against oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that Smilagenin could be beneficial in preventing or mitigating oxidative stress-related conditions.

Recent advancements in metabolomics have provided deeper insights into the pharmacokinetic profile of Smilagenin. Studies using high-resolution mass spectrometry have identified metabolites formed after oral administration of this compound, suggesting efficient absorption and distribution throughout the body. Additionally, pharmacokinetic modeling has indicated that Smilagenin exhibits a moderate half-life, allowing for potential once-daily dosing regimens in therapeutic applications.

The synthetic chemistry behind the production of CAS No. 126-18-1 and its derivatives has also seen significant progress. Researchers have developed efficient synthetic routes that allow for scalable production of high-purity Smilagenin. These synthetic methods not only facilitate preclinical studies but also hold promise for future clinical trials and commercialization efforts. The ability to produce Smilagenin cost-effectively is crucial for ensuring its accessibility in therapeutic settings.

One of the most exciting developments in the field is the exploration of nanoformulations for improving the bioavailability and targeted delivery of Smilagenin. Nanotechnology-based delivery systems, such as liposomes and nanoparticles, have shown promise in enhancing drug absorption and reducing side effects. Preliminary studies have demonstrated that nanoencapsulated Smilagenin can achieve higher therapeutic efficacy while minimizing toxicity compared to conventional formulations.

The role of computational chemistry in understanding the interactions between CAS No. 126-18-1 and biological targets cannot be overstated. Molecular docking simulations have been instrumental in predicting how Smilagenin binds to its target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to virtually screen large libraries of compounds for potential interactions with therapeutic targets.

Future research directions for Smilagenin include exploring its potential in combination therapies with other drugs or nanoparticles to enhance therapeutic outcomes. Additionally, investigating the long-term safety profile through chronic toxicity studies will be essential before transitioning from preclinical to clinical applications.

In conclusion, compound CAS No. 126-18-1, particularly under the product name Smilagenin, represents a fascinating subject of study with significant implications for chemomedicine. Its diverse biological activities span anti-inflammatory, anticancer, antioxidant effects, making it a versatile compound with broad therapeutic potential.